Cas no 139400-80-9 (2,4-Pyrimidinediamine, 6-(2,3,5-trichlorophenyl)-)

• Product Name: 2,4-Pyrimidinediamine, 6-(2,3,5-trichlorophenyl)-
• CAS No: 139400-80-9
• MF: C₁₀H₇Cl₃N₄
• MW: 289.548378229141
• CID: 1268737
• Update Time: 2024-08-03

2,4-Pyrimidinediamine, 6-(2,3,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 6-(2,3,5-trichlorophenyl)-

• Inchi： 1S/C10H7Cl3N4/c11-4-1-5(9(13)6(12)2-4)7-3-8(14)17-10(15)16-7/h1-3H,(H4,14,15,16,17)
• InChI Key： IPBIPOGXEOFKAN-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC(Cl)=CC(Cl)=C2Cl)=CC(N)=N1

Computed Properties

• Exact Mass: 287.97391

Experimental Properties

• Density: 1.594±0.06 g/cm3(Predicted)
• Boiling Point: 544.3±60.0 °C(Predicted)
• PSA: 77.82
• pka: 5.34±0.10(Predicted)